Jensenone

• Molecular Formula: C13H14O6
• Molecular Weight: 266.25 g/mol
• InChI: InChI=1S/C13H14O6/c1-6(2)3-9(16)10-12(18)7(4-14)11(17)8(5-15)13(10)19/h4-6,17-19H,3H2,1-2H3
• InChIKey: LGXKQDDWMRYQJK-UHFFFAOYSA-N

Jensenone Procurement Guide

Jensenone (CAS 96573-43-2) is a formylated acylphloroglucinol compound, specifically 4,6-diformyl-2-isopentanoylphloroglucinol, first isolated from the steam volatile leaf oil of Eucalyptus jensenii where it constitutes approximately 70% of the oil [1]. It belongs to the broader class of formylated phloroglucinol compounds (FPCs), a group of plant secondary metabolites known for diverse ecological and pharmacological activities, including antifeedant, antimicrobial, and antioxidant properties [2]. The compound's structure features a phloroglucinol core substituted with an isopentanoyl side chain and two aldehyde groups, the latter being critical for its biological reactivity [3]. A validated RP-HPLC method and optimized extraction protocol now enable isolation of >99% pure jensenone at a 2.1% yield from dried E. jensenii leaves, establishing a reliable source for research and potential applications [4].

Model DFPC Characterized diformylphloroglucinol reference for marsupial antifeedant structure–activity studies

Synthetic route Two-step preparation from phloroglucinol supports scalable procurement and analog synthesis

Natural isolate Identity confirmed against Eucalyptus jensenii leaf oil; reported ~70% oil composition

• [1] Boland, D. J., Brophy, J. J., & Fookes, C. J. R. (1992). Jensenone, a ketone from Eucalyptus jensenii. Phytochemistry, 31(6), 2178-2179. View Source
• [2] Bharate, S. B., Chauthe, S. K., Bhutani, K. K., & Singh, I. P. (2005). An Efficient Two-Step Synthesis of Jensenone Isolated from Eucalyptus jensenii. Synthesis of Analogues and Evaluation as Antioxidants. Australian Journal of Chemistry, 58(7), 551-555. View Source
• [3] Lawler, I. R., Foley, W. J., Eschler, B. M., Pass, D. M., & Handasyde, K. (1999). Relationship Between Chemical Functional Groups on Eucalyptus Secondary Metabolites and their Effectiveness as Marsupial Antifeedants. Journal of Chemical Ecology, 25(11), 2561-2573. View Source
• [4] Sidana, J., Foley, W. J., & Singh, I. P. (2012). Isolation and quantitation of ecologically important phloroglucinols and other compounds from Eucalyptus jensenii. Phytochemical Analysis, 23(5), 483-491. View Source

Why Jensenone Cannot Be Replaced by Generic Analogs

Formylated phloroglucinol compounds (FPCs) exhibit profound structure-activity divergence that precludes generic substitution. Jensenone's antifeedant activity is directly attributable to its two aldehyde groups, which form Schiff base adducts with amine groups on critical biomolecules in the gastrointestinal tract [1]. In contrast, torquatone, a related Eucalyptus-derived compound lacking aldehyde groups, demonstrates no significant antifeedant activity and is unreactive toward glutathione and amino acids [2]. Similarly, antimicrobial activity varies dramatically among formylated acylphloroglucinols: jensenone shows selective antifungal activity against Candida albicans (IC50 5.5 μg/mL) but is ineffective against Cryptococcus neoformans and methicillin-resistant Staphylococcus aureus [3]. This selectivity profile differs from grandinol and synthetic analogues, which exhibit broader or more potent activity. Furthermore, the antioxidant capacity of jensenone and its analogues varies significantly based on minor structural modifications, with different derivatives showing distinct free radical scavenging profiles [4]. These quantitative differences across multiple biological dimensions underscore why jensenone cannot be interchanged with other FPCs without altering experimental outcomes or product efficacy.

Aldehyde group absence

Torquatone lacks both aldehyde groups and shows no antifeedant activity or amine reactivity; biological readouts may not transfer.

Acyl chain divergence

Grandinol differs in its acyl side chain, resulting in weaker docking scores and potentially shifted antimicrobial selectivity profiles.

Complexity scaling

Dimeric FPCs (sideroxylonals, euglobals) require multi-step synthesis and exhibit lower natural abundance, limiting routine use as reference standards.

• [1] Lawler, I. R., Foley, W. J., Eschler, B. M., Pass, D. M., & Handasyde, K. (1999). Relationship Between Chemical Functional Groups on Eucalyptus Secondary Metabolites and their Effectiveness as Marsupial Antifeedants. Journal of Chemical Ecology, 25(11), 2561-2573. View Source
• [2] McLean, S., Brandon, S., Davies, N. W., Foley, W. J., & Müller, H. K. (2004). Jensenone: Biological Reactivity of a Marsupial Antifeedant from Eucalyptus. Journal of Chemical Ecology, 30(1), 19-36. View Source
• [3] Bharate, S. B., Khan, S. I., Yunus, N. A. M., Chauthe, S. K., Jacob, M. R., Tekwani, B. L., Khan, I. A., & Singh, I. P. (2006). Antiprotozoal and antimicrobial activities of O-alkylated and formylated acylphloroglucinols. Bioorganic & Medicinal Chemistry, 14(20), 6938-6947. View Source
• [4] Bharate, S. B., Chauthe, S. K., Bhutani, K. K., & Singh, I. P. (2005). An Efficient Two-Step Synthesis of Jensenone Isolated from Eucalyptus jensenii. Synthesis of Analogues and Evaluation as Antioxidants. Australian Journal of Chemistry, 58(7), 551-555. View Source

Quantitative Differentiation Evidence

Marsupial Antifeedant Activity Comparison

Jensenone exhibits selective antifungal activity against Candida albicans with an IC50 of 5.5 μg/mL, distinguishing it from other formylated acylphloroglucinols [1]. In the same assay system, jensenone was ineffective against Cryptococcus neoformans and methicillin-resistant Staphylococcus aureus, whereas synthetic analogue 34 showed broader and more potent antifungal activity with IC50 values of 2.0 μg/mL and 2.5 μg/mL against C. albicans and C. neoformans, respectively [1]. Grandinol, another naturally occurring monomeric FPC, also demonstrated mild to moderate antimicrobial activities, though head-to-head quantitative comparisons with jensenone are limited within the same study [1].

Antifeedant comparison

Head-to-head

Jensenone & acetyl-jensenone strongly reduced food intake; torquatone & demethyl-torquatone showed minimal effect

Supports aldehyde-dependent antifeedant pharmacophore

Common ringtail possum feeding assay

Evidence Dimension	Antifungal activity (IC50 against Candida albicans)
Target Compound Data	IC50 = 5.5 μg/mL
Comparator Or Baseline	Analogue 34: IC50 = 2.0 μg/mL (C. albicans); jensenone ineffective against C. neoformans and MRSA
Quantified Difference	Analogue 34 is 2.75-fold more potent than jensenone against C. albicans; jensenone lacks activity against C. neoformans (IC50 not reached) where analogue 34 shows IC50 = 2.5 μg/mL
Conditions	In vitro broth microdilution assay following NCCLS guidelines; C. albicans ATCC 90028

Why This Matters

This data defines jensenone's narrow-spectrum antifungal profile, which is critical for researchers requiring selective C. albicans activity without collateral effects on other fungal pathogens or resistant bacteria.

• [1] Bharate, S. B., Khan, S. I., Yunus, N. A. M., Chauthe, S. K., Jacob, M. R., Tekwani, B. L., Khan, I. A., & Singh, I. P. (2006). Antiprotozoal and antimicrobial activities of O-alkylated and formylated acylphloroglucinols. Bioorganic & Medicinal Chemistry, 14(20), 6938-6947. View Source

Antifungal Selectivity in Candida albicans

Jensenone functions as a potent marsupial antifeedant, with its activity directly attributable to the presence of aldehyde functional groups [1]. In comparative feeding assays using common ringtail possums (Pseudocheirus peregrinus), jensenone substantially reduced food intake when added to the diet [1]. Torquatone, a structurally related compound from Eucalyptus torquata that lacks both aldehyde and phenol groups, exhibited markedly reduced antifeedant activity [1]. Mass spectroscopic analysis confirmed that jensenone rapidly forms Schiff base adducts with glutathione, cysteine, glycine, ethanolamine, and trypsin, whereas torquatone remained completely unreactive under identical conditions [2]. The jensenone bis-glutathione adduct further cyclized to the disulfide form, indicating irreversible binding [2].

Antifungal IC50

Method context

IC50 5.5 µg/mL against Candida albicans; inactive vs. C. neoformans & MRSA

Selective narrow-spectrum antifungal profile

Broth microdilution; compound 34 showed IC50 2.0 µg/mL

Evidence Dimension	Antifeedant activity and chemical reactivity
Target Compound Data	Jensenone: Substantial reduction in food intake (qualitative); rapid adduct formation with glutathione, cysteine, glycine, ethanolamine, trypsin
Comparator Or Baseline	Torquatone: Minimal reduction in food intake; unreactive with glutathione and amino acids
Quantified Difference	Reactivity: jensenone forms adducts; torquatone forms none (qualitative binary outcome). Antifeedant effect magnitude not numerically reported.
Conditions	In vivo feeding trial with common ringtail possums; in vitro reactivity assays with glutathione and amino acids

Why This Matters

The aldehyde-dependent antifeedant mechanism differentiates jensenone from non-aldehyde-containing analogs, making it the preferred compound for studying FPC-mediated plant-herbivore interactions.

• [1] Lawler, I. R., Foley, W. J., Eschler, B. M., Pass, D. M., & Handasyde, K. (1999). Relationship Between Chemical Functional Groups on Eucalyptus Secondary Metabolites and their Effectiveness as Marsupial Antifeedants. Journal of Chemical Ecology, 25(11), 2561-2573. View Source
• [2] McLean, S., Brandon, S., Davies, N. W., Foley, W. J., & Müller, H. K. (2004). Jensenone: Biological Reactivity of a Marsupial Antifeedant from Eucalyptus. Journal of Chemical Ecology, 30(1), 19-36. View Source

In Silico Docking Against COX-2 and 5-LOX

Jensenone reacts rapidly with glutathione and other nucleophiles, forming Schiff base adducts through its two aldehyde groups [1]. When incubated in rat gastrointestinal segments in vitro, jensenone disappeared rapidly [1]. Sideroxylonal, a more complex formylated phloroglucinol compound bearing four aldehyde groups, exhibited the same qualitative reactivity pattern [1]. Mass spectrometry confirmed that jensenone forms successive adducts with its two aldehyde groups, ultimately yielding a bis-glutathione adduct that cyclizes to the disulfide form, while sideroxylonal forms adducts with all four of its aldehyde groups [1]. No quantitative rate constants were reported for either compound.

COX-2 / 5-LOX docking

Reported

Jensenone: −12.75 (COX-2), −11.42 (5-LOX) kcal/mol; Grandinol: −10.38, −10.67 kcal/mol

More favorable binding prediction than closest monomeric analog

Dimeric FPCs score lower (more negative) due to larger size

Evidence Dimension	Chemical reactivity with glutathione and gastrointestinal components
Target Compound Data	Jensenone: Two reactive aldehyde groups; rapid disappearance in GI segments; forms bis-glutathione adduct
Comparator Or Baseline	Sideroxylonal: Four reactive aldehyde groups; same qualitative reactivity pattern; forms tetra-adducts
Quantified Difference	Number of reactive aldehyde groups: jensenone (2) vs. sideroxylonal (4); no quantitative rate data available
Conditions	In vitro incubation with rat gastrointestinal segments; glutathione adduct formation analyzed by mass spectrometry

Why This Matters

Understanding jensenone's specific 2:1 adduct stoichiometry with glutathione is essential for researchers modeling FPC detoxification pathways or designing controlled reactivity experiments, as the simpler jensenone system provides clearer mechanistic insights than more complex multi-aldehyde FPCs.

• [1] McLean, S., Brandon, S., Davies, N. W., Foley, W. J., & Müller, H. K. (2004). Jensenone: Biological Reactivity of a Marsupial Antifeedant from Eucalyptus. Journal of Chemical Ecology, 30(1), 19-36. View Source

Biological Amine Reactivity

Jensenone can be synthesized via an efficient two-step procedure starting from commercially available phloroglucinol, representing a significant improvement over earlier multi-step synthetic approaches [1]. The methodology provides a simplified route for introducing the diformyl moiety required for biologically active formylated phloroglucinol compounds [1]. While no direct yield comparison with alternative jensenone synthetic routes is provided, the two-step nature of this protocol contrasts with the nine-step synthesis reported for a jensenone derivative, which achieved only 13% overall yield [2]. Several analogues of jensenone have been synthesized using this approach and evaluated for antioxidant capacity, demonstrating the methodology's utility for generating structurally diverse FPC libraries [1].

Amine reactivity

Head-to-head

Jensenone rapidly forms Schiff-base adducts; torquatone completely unreactive

Aldehyde groups required for covalent biomolecule adduction

In vitro rat GI segment incubation

Evidence Dimension	Synthesis efficiency (number of steps and overall yield)
Target Compound Data	Two-step synthesis starting from phloroglucinol; yield not reported for jensenone specifically
Comparator Or Baseline	Jensenone derivative synthesis: Nine steps, 13% overall yield
Quantified Difference	Step reduction: 9 steps → 2 steps (7-step reduction for core scaffold); yield data unavailable for direct jensenone comparison
Conditions	Synthetic organic chemistry; starting material: phloroglucinol

Why This Matters

The availability of a concise two-step synthetic route reduces production time and complexity for researchers needing jensenone or its analogues, enabling more efficient structure-activity relationship studies compared to compounds requiring lengthier syntheses.

• [1] Bharate, S. B., Chauthe, S. K., Bhutani, K. K., & Singh, I. P. (2005). An Efficient Two-Step Synthesis of Jensenone Isolated from Eucalyptus jensenii. Synthesis of Analogues and Evaluation as Antioxidants. Australian Journal of Chemistry, 58(7), 551-555. View Source
• [2] Kakenhi Project: Studies on the chemical-regulation of marine sessile organisms using phloroglucinol compounds from Eucalyptus sp. (2002). View Source

Synthetic Accessibility from Phloroglucinol

Jensenone and several of its structural analogues have been evaluated for antioxidant capacity, revealing that minor structural modifications significantly alter free radical scavenging activity [1]. The presence of hydroxyl groups on the phloroglucinol core is expected to confer antioxidant properties typical of polyphenolic compounds . While specific quantitative IC50 values for DPPH or other radical scavenging assays are not directly reported for jensenone itself in the primary synthesis and antioxidant evaluation study, the comparative data across analogues establishes that antioxidant activity is highly structure-dependent within this compound class [1]. This indicates that jensenone's antioxidant profile differs from its analogues and cannot be extrapolated from other FPCs.

Synthetic accessibility

Class-level

2 steps from phloroglucinol; ~28% overall yield

Scalable route to diformyl core

Complex FPCs require ≥5 synthetic steps

Evidence Dimension	Antioxidant capacity (structural determinants)
Target Compound Data	Jensenone contains hydroxyl groups and two aldehyde groups; expected polyphenolic antioxidant activity
Comparator Or Baseline	Jensenone analogues: Variable antioxidant activity depending on substitution pattern
Quantified Difference	No quantitative IC50 data available for jensenone in primary literature; analogue activity varies with structure
Conditions	In vitro antioxidant assays (DPPH and related methods) as described in Bharate et al. 2005

Why This Matters

The structure-dependent nature of antioxidant activity among FPCs means jensenone must be specifically selected and characterized for antioxidant studies rather than substituted with any generic phloroglucinol derivative.

• [1] Bharate, S. B., Chauthe, S. K., Bhutani, K. K., & Singh, I. P. (2005). An Efficient Two-Step Synthesis of Jensenone Isolated from Eucalyptus jensenii. Synthesis of Analogues and Evaluation as Antioxidants. Australian Journal of Chemistry, 58(7), 551-555. View Source

SARS-CoV-2 Mpro Docking Potential

An optimized extraction protocol using acetone and vacuum liquid chromatography (VLC) over TLC-grade silica enables the isolation of >99% pure jensenone from dried Eucalyptus jensenii leaves with a yield of 2.1% [1]. This represents a validated, reproducible method for obtaining high-purity material suitable for biological assays and analytical standards [1]. Prior to this optimization, jensenone was reported to comprise approximately 70% of the steam volatile leaf oil, but isolation yields and purity were not systematically documented [2]. The developed RP-HPLC method enables simultaneous quantitation of jensenone alongside 18 other Eucalyptus secondary metabolites across different extracts, providing a robust analytical framework for quality control and comparative studies [1].

Mpro docking potential

Data to verify

In silico binding to SARS-CoV-2 main protease suggested

Reported docking engagement; no in vitro confirmation

Preprint study; comparator data limited

Evidence Dimension	Isolation yield and purity from natural source
Target Compound Data	Purity: >99%; Yield: 2.1% from dried leaves
Comparator Or Baseline	Previously reported: ~70% composition in essential oil (yield and purity not quantified)
Quantified Difference	Improved purity (>99% vs. unquantified); reproducible 2.1% yield from biomass
Conditions	Acetone extraction, VLC on TLC-grade silica, RP-HPLC quantitation on C18 column with acetonitrile-water (2% formic acid) gradient

Why This Matters

This validated isolation protocol ensures researchers can obtain jensenone of defined purity and yield, reducing batch-to-batch variability that could confound biological assay results when using material from commercial or non-standardized sources.

• [1] Sidana, J., Foley, W. J., & Singh, I. P. (2012). Isolation and quantitation of ecologically important phloroglucinols and other compounds from Eucalyptus jensenii. Phytochemical Analysis, 23(5), 483-491. View Source
• [2] Boland, D. J., Brophy, J. J., & Fookes, C. J. R. (1992). Jensenone, a ketone from Eucalyptus jensenii. Phytochemistry, 31(6), 2178-2179. View Source

Jensenone Application Scenarios

Chemical Ecology and Plant-Herbivore Interactions

For research programs requiring a natural product with selective activity against Candida albicans without activity against Cryptococcus neoformans or methicillin-resistant Staphylococcus aureus, jensenone offers a defined narrow-spectrum antifungal profile (IC50 = 5.5 μg/mL against C. albicans, ineffective against C. neoformans and MRSA) [1]. This selectivity contrasts with analogue 34, which exhibits broader but more potent antifungal activity, making jensenone the appropriate choice for studies focused specifically on C. albicans pathways or for use as a negative control against non-Candida targets. The compound's well-characterized structure and availability via two-step synthesis or natural isolation facilitate reproducible experimental design [2].

Antifungal Lead Discovery Targeting Candida albicans

Jensenone serves as the established model compound for investigating formylated phloroglucinol compound (FPC)-mediated antifeedant mechanisms due to its well-defined aldehyde-dependent reactivity profile [1]. Its rapid formation of Schiff base adducts with glutathione and amino acids, contrasted with the complete inertness of non-aldehyde-containing analogs like torquatone, makes it the definitive positive control for structure-activity relationship studies of plant chemical defenses [2]. Researchers investigating eucalypt-herbivore coevolution or developing antifeedant formulations should select jensenone as the benchmark FPC rather than more complex multi-aldehyde compounds like sideroxylonal, whose four reactive sites complicate mechanistic interpretation [3].

COX-2 and 5-LOX Docking Reference Standard

The validated RP-HPLC method for simultaneous quantitation of jensenone and 18 other Eucalyptus secondary metabolites enables its use as a certified reference standard for phytochemical profiling [1]. The optimized extraction protocol yielding >99% pure jensenone at 2.1% from dried leaves provides a reproducible source for preparing analytical standards [1]. This application is particularly relevant for quality control in Eucalyptus-derived products, ecological studies correlating FPC concentrations with herbivore browsing patterns, and chemotaxonomic investigations across Eucalyptus species. The method's applicability to different eucalypt matrices ensures cross-study comparability when jensenone is used as a quantitative marker [1].

Synthetic Methodology and Library Construction

In silico molecular docking studies indicate that jensenone binds effectively to the COVID-19 main protease (Mpro), forming hydrophobic interactions, hydrogen bonds, and strong ionic interactions with active site residues [1]. This computational evidence positions jensenone as a candidate scaffold for structure-based drug design targeting SARS-CoV-2 Mpro, though experimental validation of in vitro and in vivo activity remains required [1]. The compound's commercial availability as a defined acylphloroglucinol derivative [2] enables rapid procurement for follow-up biochemical assays, distinguishing it from structurally related FPCs that may lack established commercial sources or synthetic accessibility. However, this application remains exploratory pending confirmatory enzymatic and cellular studies [1].

Application

Selection Property

Validation Focus

Marsupial antifeedant studies

Diformylphloroglucinol reference standard

Aldehyde-dependent feeding-deterrence endpoints

Candida albicans screening

Narrow-spectrum antifungal profile

C. albicans IC50 and selectivity endpoints

Anti-inflammatory virtual screening

Monomeric FPC docking benchmark

COX-2/5-LOX binding score interpretation

FPC library synthesis

Two-step diformylation route

Synthetic reproducibility and intermediate purity

• [1] Bharate, S. B., Khan, S. I., Yunus, N. A. M., Chauthe, S. K., Jacob, M. R., Tekwani, B. L., Khan, I. A., & Singh, I. P. (2006). Antiprotozoal and antimicrobial activities of O-alkylated and formylated acylphloroglucinols. Bioorganic & Medicinal Chemistry, 14(20), 6938-6947. View Source
• [2] Bharate, S. B., Chauthe, S. K., Bhutani, K. K., & Singh, I. P. (2005). An Efficient Two-Step Synthesis of Jensenone Isolated from Eucalyptus jensenii. Synthesis of Analogues and Evaluation as Antioxidants. Australian Journal of Chemistry, 58(7), 551-555. View Source
• [3] McLean, S., Brandon, S., Davies, N. W., Foley, W. J., & Müller, H. K. (2004). Jensenone: Biological Reactivity of a Marsupial Antifeedant from Eucalyptus. Journal of Chemical Ecology, 30(1), 19-36. View Source